Cas no 28453-74-9 (Benzophenothiazine)

Benzophenothiazine structure
Benzophenothiazine structure
Product Name:Benzophenothiazine
CAS No:28453-74-9
MF:C16H11NS
MW:249.330242395401
CID:283468
PubChem ID:67469
Update Time:2025-04-19

Benzophenothiazine Chemical and Physical Properties

Names and Identifiers

    • Benzophenothiazine
    • 12H-Benzo-[a]phenothiazine
    • NSC88195
    • NSC 88195
    • 7H-Benzo[c]phenothiazine #
    • SR-01000394314-1
    • DTXSID8059760
    • Benzo(a)phenothiazine
    • NS00027221
    • 225-83-2
    • 12H-7-Thia-12-azabenz[a]anthracene
    • (12H)-Benzo(a)phenothiazine
    • 12H-Benzo[a]phenothiazine
    • UNII-KCP1A0JVZ9
    • 12H-7-Thia-12-azabenz(a)anthracene
    • PGIGZWJIJSINOD-UHFFFAOYSA-N
    • AKOS022061446
    • NSC-88195
    • KCP1A0JVZ9
    • 6,7-Benzophenothiazine
    • M-627
    • SCHEMBL26797
    • NCIOpen2_005235
    • EINECS 205-931-8
    • CHEMBL390824
    • SR-01000394314
    • Benzo[a]phenothiazine
    • 28453-74-9
    • 12H-Benzo(a)phenothiazine
    • Oprea1_250452
    • Inchi: 1S/C16H11NS/c1-2-6-12-11(5-1)9-10-15-16(12)17-13-7-3-4-8-14(13)18-15/h1-10,17H
    • InChI Key: PGIGZWJIJSINOD-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NC2C1=CC=C1C=CC=CC=21

Computed Properties

  • Exact Mass: 249.06133
  • Monoisotopic Mass: 249.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 12.03
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